Benz(a)anthracene-7,12-dimethanol, alpha7-(hydrogen sulfate), monosodium salt
Overview
Description
Benz(a)anthracene-7,12-dimethanol, alpha7-(hydrogen sulfate), monosodium salt is a chemical compound with the molecular formula C20H15NaO5S and a molecular weight of 390.38 . It is a derivative of benz(a)anthracene, a polycyclic aromatic hydrocarbon known for its carcinogenic properties . This compound is characterized by the presence of two methanol groups at positions 7 and 12, and a hydrogen sulfate group at position alpha7, which is neutralized by a sodium ion .
Chemical Reactions Analysis
Benz(a)anthracene-7,12-dimethanol, alpha7-(hydrogen sulfate), monosodium salt can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions used, but can include various derivatives of benz(a)anthracene with different functional groups .
Scientific Research Applications
This compound has several applications in scientific research. In chemistry, it is used as a starting material for the synthesis of other complex molecules . In biology, it is studied for its potential effects on cellular processes and its interactions with various biomolecules . In medicine, it is investigated for its potential use in cancer research, due to its structural similarity to other known carcinogens . In industry, it may be used in the production of certain dyes and pigments .
Mechanism of Action
The mechanism by which Benz(a)anthracene-7,12-dimethanol, alpha7-(hydrogen sulfate), monosodium salt exerts its effects is not fully understood. it is believed to interact with various molecular targets and pathways involved in cellular processes . For example, it may bind to DNA and cause mutations, leading to cancer . It may also affect the function of certain enzymes and proteins, disrupting normal cellular functions .
Comparison with Similar Compounds
Benz(a)anthracene-7,12-dimethanol, alpha7-(hydrogen sulfate), monosodium salt is similar to other derivatives of benz(a)anthracene, such as benz(a)anthracene-7,12-quinone and benz(a)anthracene-7,12-dimethyl . it is unique in its specific functional groups and their positions on the benz(a)anthracene backbone . This uniqueness may confer different chemical and biological properties, making it a valuable compound for research and industrial applications .
Properties
CAS No. |
110933-35-2 |
|---|---|
Molecular Formula |
C20H15NaO5S |
Molecular Weight |
390.4 g/mol |
IUPAC Name |
sodium;[7-(sulfooxymethyl)benzo[a]anthracen-12-yl]methanolate |
InChI |
InChI=1S/C20H15O5S.Na/c21-11-18-15-7-3-4-8-16(15)19(12-25-26(22,23)24)17-10-9-13-5-1-2-6-14(13)20(17)18;/h1-10H,11-12H2,(H,22,23,24);/q-1;+1 |
InChI Key |
GFFCVFQYGUYGIS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C(C4=CC=CC=C4C(=C32)C[O-])COS(=O)(=O)O.[Na+] |
Origin of Product |
United States |
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